Cas no 2246618-06-2 (1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)

• Product Name: 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• CAS No: 2246618-06-2
• MF: C₁₅H₁₉BN₂O₂
• MW: 270.134563684464
• CID: 5614325
• PubChem ID: 165993496
• Update Time: 2025-10-29

1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-3273937
• 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• 2246618-06-2
• 1-Phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

• Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)13-17-10-11-18(13)12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key： FFIMJNZYJQIZQU-UHFFFAOYSA-N
• SMILES： O1B(C2=NC=CN2C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.1539580g/mol
• Monoisotopic Mass: 270.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole

Exploring the Versatile Applications of 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (CAS No. 2246618-06-2)

The compound 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole (CAS No. 2246618-06-2) is a fascinating boron-containing heterocyclic molecule that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in various fields. This boron-based imidazole derivative combines the structural features of an aromatic imidazole ring with a tetramethyl dioxaborolane group, creating a versatile building block for numerous chemical transformations.

From a structural perspective, 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole features a phenyl-substituted imidazole core with a boron protecting group at the 2-position. The tetramethyl-1,3,2-dioxaborolane moiety serves as a stable form of boronic acid, protecting the reactive boron center while maintaining its ability to participate in crucial cross-coupling reactions. This structural arrangement makes the compound particularly valuable in Suzuki-Miyaura coupling reactions, which are fundamental to modern pharmaceutical synthesis and materials science.

The synthetic utility of CAS 2246618-06-2 extends far beyond simple coupling reactions. Researchers have explored its potential in creating novel pharmaceutical intermediates, where the imidazole ring's biological relevance combines with the versatility of boron chemistry. The compound's stability under various conditions makes it particularly attractive for medicinal chemistry applications, where controlled reactivity is often crucial. Recent studies have highlighted its role in developing potential enzyme inhibitors and receptor modulators, addressing current challenges in drug discovery.

In the realm of material science, 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole has shown promise in the development of advanced organic electronic materials. The combination of the electron-rich imidazole system with the boron center creates interesting electronic properties that researchers are exploring for OLED technologies and organic semiconductors. This aligns perfectly with current industry demands for more efficient and sustainable electronic materials, making it a hot topic in materials research.

The stability and handling characteristics of CAS 2246618-06-2 make it particularly appealing for industrial applications. Unlike many boron compounds that require special handling conditions, this protected boronic ester demonstrates excellent stability at room temperature, simplifying storage and transportation. This practical advantage has contributed to its growing popularity in both academic and industrial settings, where researchers value compounds that combine reactivity with user-friendly properties.

Recent advances in catalytic systems have further expanded the utility of 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole. The development of more efficient palladium catalysts and the optimization of reaction conditions have dramatically improved the yields and selectivity of transformations involving this compound. These improvements directly address common search queries from synthetic chemists looking for high-yielding coupling reactions and mild reaction conditions in their work.

From a commercial perspective, the demand for specialty boron compounds like CAS 2246618-06-2 has been steadily increasing. Pharmaceutical companies and material science researchers alike are seeking reliable sources of high-quality boron-containing building blocks, driving innovation in production methods and purification techniques. The compound's relatively straightforward synthesis from commercially available starting materials makes it an attractive target for scale-up production.

Looking toward future applications, 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole shows potential in emerging fields such as bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge applications leverage the compound's ability to form stable covalent bonds under physiological conditions, addressing current challenges in targeted drug delivery and protein degradation technologies.

For researchers working with CAS 2246618-06-2, proper characterization is essential. Standard analytical techniques including NMR spectroscopy (particularly 11B NMR for the boron center), mass spectrometry, and HPLC purity analysis are typically employed to verify the compound's identity and quality. These analytical methods respond to common search queries from quality control specialists and process chemists working with similar compounds.

As the field of boron chemistry continues to evolve, compounds like 1-phenyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole will undoubtedly play increasingly important roles. Their unique combination of stability and reactivity, coupled with the growing understanding of boron's role in various applications, positions this class of compounds at the forefront of modern chemical research and industrial applications.